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Compound of Interest

Compound Name: Cupric hydroxide

Cat. No.: B079786 Get Quote

An In-depth Technical Guide to the Solubility of Cupric Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of cupric hydroxide, Cu(OH)₂,

in a variety of solvents. Understanding the solubility characteristics of this compound is critical

for its application in fields ranging from organic synthesis and catalyst development to the

formulation of fungicides and specialty chemicals. This document details its solubility in

aqueous and organic systems, presents quantitative data in a structured format, and provides

detailed experimental protocols for solubility determination.

Solubility Profile of Cupric Hydroxide
Cupric hydroxide is a pale blue or bluish-green solid. Its solubility is highly dependent on the

nature of the solvent, primarily due to its chemical reactivity. While it is a strong base, its low

solubility in water makes this property difficult to observe directly[1].

Aqueous Solubility (Water)
Cupric hydroxide is sparingly soluble in water[2]. Its dissolution in water is an equilibrium

process, and its low solubility is quantified by the solubility product constant (Ksp).

Cu(OH)₂(s) ⇌ Cu²⁺(aq) + 2OH⁻(aq)
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The Ksp is the product of the equilibrium concentrations of the dissociated ions. Various

sources report slightly different Ksp values, which can be influenced by the crystalline form of

the Cu(OH)₂ and experimental conditions.

Aqueous Solubility (Acids)
Cupric hydroxide readily dissolves in acids through a neutralization reaction to form a soluble

copper(II) salt and water[3][4][5]. This is not a simple dissolution but a chemical transformation.

Reaction with Sulfuric Acid: Cu(OH)₂(s) + H₂SO₄(aq) → CuSO₄(aq) + 2H₂O(l)[6][7]

Reaction with Nitric Acid: Cu(OH)₂(s) + 2HNO₃(aq) → Cu(NO₃)₂(aq) + 2H₂O(l)[7]

Reaction with Hydrochloric Acid: Cu(OH)₂(s) + 2HCl(aq) → CuCl₂(aq) + 2H₂O(l)

Aqueous Solubility (Bases and Complexing Agents)
The solubility of cupric hydroxide in basic or complexing solutions is governed by the

formation of stable, soluble complex ions.

Ammonia Solutions: Cu(OH)₂ dissolves in aqueous ammonia to form the deep blue, soluble

tetraamminecopper(II) complex ion, [Cu(NH₃)₄]²⁺[1][3][8][9]. This solution is known as

Schweizer's reagent and is capable of dissolving cellulose[1][8][10]. The formation of this

stable complex shifts the solubility equilibrium, causing the solid to dissolve[11]. Cu(OH)₂(s)

+ 4NH₃(aq) → [Cu(NH₃)₄]²⁺(aq) + 2OH⁻(aq)[6]

Concentrated Alkali Hydroxides: Cupric hydroxide exhibits amphoteric behavior, dissolving

slightly in concentrated alkali solutions (like sodium hydroxide) to form the soluble, blue

tetrahydroxocuprate(II) ion, [Cu(OH)₄]²⁻[1][8][12]. The precipitate does not dissolve in dilute

NaOH solutions[9]. Cu(OH)₂(s) + 2NaOH(conc. aq) → Na₂--INVALID-LINK--[6]

Organic Solvents
Cupric hydroxide is generally considered insoluble in organic solvents such as ethanol and

acetone[3][4][8][10]. While some pesticide databases report extremely low, trace-level solubility

in solvents like heptane, for most practical laboratory and industrial purposes, it is treated as

insoluble[13][14].
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Quantitative Solubility Data
The following tables summarize the quantitative solubility data for cupric hydroxide under

various conditions.

Table 1: Solubility Product (Ksp) and Calculated Molar Solubility of Cu(OH)₂ in Water at 25°C

Parameter Value Reference

Solubility Product (Ksp) 2.2 x 10⁻²⁰ [1]

4.8 x 10⁻²⁰ [15]

1.6 x 10⁻¹⁹ [16]

Molar Solubility (Calculated

from Ksp = 2.2 x 10⁻²⁰)
1.76 x 10⁻⁷ mol/L [17]

Solubility in g/L (Calculated

from Molar Solubility)
1.71 x 10⁻⁵ g/L [17]

Note: Molar solubility (S) is calculated using the formula Ksp = 4S³.

Table 2: Experimentally Determined Solubility of Cu(OH)₂ in Various Solvents

Solvent Temperature (°C) Solubility Reference

Water 18 0.000673 g / 100 g [18]

Water Room Temperature ~3 x 10⁻⁶ mol/L [19]

Heptane 20 0.016 mg/L [13][14]

Unspecified Organic

Solvent
20 0.007 mg/L [13][14]

Sodium Hydroxide

(5.1 M)
~22 ~0.088 equiv/dm³ [20]

Sodium Hydroxide

(7.1 M)
~22 ~0.181 equiv/dm³ [20]
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Experimental Protocols
The following are detailed methodologies for determining the solubility of cupric hydroxide.

Protocol 1: Gravimetric Determination of Solubility
This method is suitable for determining solubility in a solvent where Cu(OH)₂ is sparingly

soluble and the solvent is volatile.

Objective: To determine the mass of Cu(OH)₂ dissolved in a specific volume of solvent.

Materials:

Cupric hydroxide, solid

Selected solvent (e.g., water)

Stir plate and magnetic stir bar

Conical flask with stopper

Filtration apparatus (e.g., vacuum filtration with Büchner funnel or syringe filter)

Pre-weighed evaporation dish or flask

Drying oven or vacuum oven

Analytical balance

Procedure:

Add an excess amount of solid cupric hydroxide to a known volume of the solvent in a

conical flask. An excess is necessary to ensure a saturated solution is formed.

Seal the flask and stir the mixture vigorously using a magnetic stirrer for an extended period

(e.g., 24-48 hours) at a constant temperature to ensure equilibrium is reached.

After stirring, allow the mixture to stand undisturbed for several hours to let the excess solid

settle.
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Carefully filter the supernatant to remove all undissolved solid. A fine porosity filter (e.g., 0.22

µm) is recommended to prevent colloidal particles from passing through.

Accurately measure a specific volume of the clear, saturated filtrate and transfer it to a pre-

weighed evaporation dish.

Gently evaporate the solvent from the dish. For water, this can be done on a hot plate at a

low temperature or in a drying oven set below 80°C to prevent decomposition of Cu(OH)₂ to

CuO[1]. For organic solvents, evaporation should be performed in a fume hood. A vacuum

oven can be used to ensure complete removal of the solvent at a lower temperature.

Once the solvent is completely removed, cool the dish in a desiccator and weigh it on an

analytical balance.

The difference between the final mass and the initial mass of the dish is the mass of the

dissolved cupric hydroxide.

Calculate the solubility in g/L or other appropriate units[15].

Protocol 2: Titrimetric Determination of the Solubility
Product (Ksp)
This method determines the hydroxide ion concentration in a saturated aqueous solution of

Cu(OH)₂, from which the Ksp can be calculated.

Objective: To calculate the Ksp of Cu(OH)₂ by titrating the OH⁻ ions in a saturated solution.

Materials:

Cupric hydroxide, solid

Deionized water

Standardized dilute hydrochloric acid (HCl) solution (e.g., 0.001 M)

Phenolphthalein or other suitable pH indicator

Buret, pipettes, and Erlenmeyer flasks
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Stir plate and magnetic stir bar

Filtration apparatus

Procedure:

Prepare a saturated solution of Cu(OH)₂ in deionized water as described in Protocol 1 (Steps

1-3).

Carefully filter the solution to obtain a clear saturated solution free of any solid particles.

Using a volumetric pipette, transfer a precise volume (e.g., 50.00 mL) of the saturated filtrate

into a clean Erlenmeyer flask.

Add 2-3 drops of phenolphthalein indicator to the flask. The solution should be colorless or

very faintly pink.

Fill a clean buret with the standardized HCl solution and record the initial volume.

Titrate the Cu(OH)₂ solution with the HCl, swirling the flask constantly, until the endpoint is

reached. The endpoint is the first appearance of a persistent color change (in this case, the

disappearance of the faint pink color)[21]. Record the final buret volume.

Repeat the titration at least two more times with fresh aliquots of the saturated solution to

ensure precision.

Calculations:

Calculate the volume of HCl added for each titration.

Use the average volume of HCl and its known molarity to calculate the moles of H⁺ added:

moles H⁺ = M_HCl × V_HCl (in L).

The reaction at the equivalence point is H⁺ + OH⁻ → H₂O. Therefore, moles OH⁻ = moles

H⁺.

Calculate the concentration of OH⁻ in the saturated solution: [OH⁻] = moles OH⁻ / V_filtrate

(in L).
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From the dissolution equilibrium, Cu(OH)₂(s) ⇌ Cu²⁺(aq) + 2OH⁻(aq), the concentration of

Cu²⁺ is half that of OH⁻: [Cu²⁺] = 0.5 × [OH⁻].

Calculate the solubility product constant: Ksp = [Cu²⁺][OH⁻]².

Visualization of Solubility Assessment Workflow
The following diagram illustrates a logical workflow for determining the solubility characteristics

of cupric hydroxide in different solvent classes.
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A logical workflow for assessing cupric hydroxide solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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